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Compound of Interest

Compound Name: cis-3,4-Dimethylcyclopentene

CAS No.: 56039-55-5

Cat. No.: B16376136

Get Quote

This technical guide provides a comprehensive overview of the known physical properties of

cis-3,4-Dimethylcyclopentene. The information is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis who require precise data

for experimental design, modeling, and process development.

Core Physical Properties
The physical characteristics of cis-3,4-Dimethylcyclopentene are fundamental to its handling,

reactivity, and application in various chemical processes. The quantitative data available for this

compound are summarized in the table below.
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Property Value Units

Molecular Formula C₇H₁₂ -

Molecular Weight 96.17 g/mol

Boiling Point 99.75 (estimated) °C

Melting Point -108.93 (estimated) °C

Density 0.7720 g/mL

Refractive Index 1.4272 -

CAS Registry Number 56039-55-5 -

Experimental Protocols for Physical Property
Determination
While specific experimental records for cis-3,4-Dimethylcyclopentene are not readily

available in the public domain, the following are standard methodologies used to determine the

key physical properties of liquid organic compounds.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like cis-3,4-Dimethylcyclopentene, the boiling point would typically

be determined using one of the following methods:

Simple Distillation: A sample of the compound is heated in a distillation apparatus at

atmospheric pressure. The temperature at which the liquid boils and its vapor condenses is

recorded as the boiling point. This method requires a relatively large sample size.

Micro-Boiling Point Determination: For smaller samples, a Thiele tube or a similar apparatus

is used. A small amount of the liquid is placed in a fusion tube along with an inverted

capillary tube. The apparatus is heated, and the temperature at which a rapid and continuous

stream of bubbles emerges from the capillary tube is recorded as the boiling point.

Melting Point Determination
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The melting point is the temperature at which a substance changes from a solid to a liquid

state. For cis-3,4-Dimethylcyclopentene, which has a very low estimated melting point, this

would be determined using a cryostat or a specialized low-temperature melting point

apparatus. The sample is cooled until it solidifies and then slowly warmed. The temperature

range over which the solid melts is recorded.

Density Measurement
Density is the mass per unit volume of a substance. It is typically measured using:

Pycnometer: A pycnometer is a flask with a specific, accurately known volume. It is weighed

empty, then filled with the sample liquid and weighed again. The density is calculated by

dividing the mass of the liquid by the volume of the pycnometer.

Hydrometer: A hydrometer is an instrument that is floated in the liquid to measure its relative

density. The reading is taken from the scale at the point where the surface of the liquid meets

the stem of the hydrometer.

Refractive Index Measurement
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and is often used to

identify and assess the purity of liquid samples.

Abbe Refractometer: This is the most common instrument for measuring the refractive index

of liquids. A few drops of the sample are placed on the prism, and a light source is directed

through it. The user adjusts the instrument until a boundary line is centered in a crosshair,

and the refractive index is read directly from a scale. The measurement is temperature-

dependent and is usually reported at a standard temperature, such as 20°C.

Logical Workflow for Physical Property
Characterization
The following diagram illustrates a typical workflow for the physical characterization of a

chemical compound like cis-3,4-Dimethylcyclopentene.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b16376136/docs?utm_src=pdf-body#a-technical-guide-to-the-physical-properties-of-cis-3-4-dimethylcyclopentene
https://www.benchchem.com/product/b16376136/docs?utm_src=pdf-body#a-technical-guide-to-the-physical-properties-of-cis-3-4-dimethylcyclopentene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16376136?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Physical Property Measurement

Data Analysis and Reporting

Synthesis of
cis-3,4-Dimethylcyclopentene

Purification
(e.g., Distillation, Chromatography)

Purity Assessment
(GC-MS, NMR)

Boiling Point Determination Melting Point Determination Density Measurement Refractive Index Measurement

Data Compilation

Comparison with
Literature/Predicted Values

Final Report Generation

Click to download full resolution via product page

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of cis-3,4-
Dimethylcyclopentene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16376136/docs#a-technical-guide-to-the-physical-
properties-of-cis-3-4-dimethylcyclopentene]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b16376136/docs?utm_src=pdf-body-img#a-technical-guide-to-the-physical-properties-of-cis-3-4-dimethylcyclopentene
https://www.benchchem.com/product/b16376136/docs#a-technical-guide-to-the-physical-properties-of-cis-3-4-dimethylcyclopentene
https://www.benchchem.com/product/b16376136/docs#a-technical-guide-to-the-physical-properties-of-cis-3-4-dimethylcyclopentene
https://www.benchchem.com/product/b16376136/docs#a-technical-guide-to-the-physical-properties-of-cis-3-4-dimethylcyclopentene
https://www.benchchem.com/product/b16376136/docs#a-technical-guide-to-the-physical-properties-of-cis-3-4-dimethylcyclopentene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16376136?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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